molecular formula C5H7N3O2 B042888 ethyl 1H-1,2,3-triazole-4-carboxylate CAS No. 40594-98-7

ethyl 1H-1,2,3-triazole-4-carboxylate

Cat. No. B042888
CAS RN: 40594-98-7
M. Wt: 141.13 g/mol
InChI Key: BMGCDMZWMQQHMI-UHFFFAOYSA-N
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Description

Ethyl 1H-1,2,3-triazole-4-carboxylate (ETC) is an organic compound with a wide range of applications in the scientific research field . It is a versatile compound that can be used for a variety of purposes, including synthesis, biochemical and physiological studies, and for lab experiments .


Synthesis Analysis

The synthesis of 1,2,3-triazoles has been revolutionized by the copper-catalyzed 1,3-dipolar Huisgen cycloaddition of azides to alkynes . This reaction allows for the formation of these structures using a reliable, regioselective, and high-yielding process .


Molecular Structure Analysis

The molecular structure of ethyl 1H-1,2,3-triazole-4-carboxylate can be represented by the formula C5H7N3O2 . The InChI code for this compound is 1S/C5H7N3O2/c1-2-10-5(9)4-3-6-8-7-4/h3H,2H2,1H3, (H,6,7,8) .


Chemical Reactions Analysis

Triazoles and their derivatives have significant biological properties including antimicrobial, antiviral, antitubercular, anticancer, anticonvulsant, analgesic, antioxidant, anti-inflammatory, and antidepressant activities . They are also important in organocatalysis, agrochemicals, and materials science .


Physical And Chemical Properties Analysis

Ethyl 1H-1,2,3-triazole-4-carboxylate is a white to yellow solid . It has a molecular weight of 141.13 . The compound is stored at room temperature .

Scientific Research Applications

Bioconjugation and Biosensors

1H-1,2,3-triazoles serve as valuable building blocks in bioconjugation strategies. They are used to link biomolecules (such as proteins, peptides, or nucleic acids) to other functional entities. Additionally, 1H-1,2,3-triazole-containing compounds play a role in developing biosensors for clinical diagnostic assays .

Supramolecular Chemistry and Material Science

The unique structure of 1H-1,2,3-triazoles enables the formation of non-covalent bonds with enzymes and receptors. This property has implications in supramolecular chemistry, liquid crystals, and polymeric materials .

Industrial Applications

Beyond medicine, 1H-1,2,3-triazoles find use in various industrial contexts:

Structural Units in Polymers

Researchers have incorporated 1H-1,2,3-triazoles into polymer structures, leading to novel materials with diverse properties .

Bioimaging Agents

Certain 1H-1,2,3-triazole-based compounds serve as bioimaging agents, aiding in visualizing biological processes and disease states .

Safety And Hazards

The compound is labeled with the signal word “Warning” and has hazard statements H302, H315, H319, and H335 . Precautionary statements include P261, P305+P351+P338 . It is advised to avoid breathing dust and contact with skin and eyes .

Future Directions

The future directions of research on ethyl 1H-1,2,3-triazole-4-carboxylate and related compounds could involve further exploration of their biological activities and potential therapeutic applications. For example, novel scaffolds of triazole-pyrimidine-based compounds have been suggested as potential neuroprotective and anti-neuroinflammatory agents .

properties

IUPAC Name

ethyl 2H-triazole-4-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H7N3O2/c1-2-10-5(9)4-3-6-8-7-4/h3H,2H2,1H3,(H,6,7,8)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BMGCDMZWMQQHMI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=NNN=C1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H7N3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30423546
Record name ethyl 1H-1,2,3-triazole-4-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30423546
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

141.13 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

ethyl 1H-1,2,3-triazole-4-carboxylate

CAS RN

1084802-21-0, 40594-98-7
Record name 2H-1,2,3-Triazole-4-carboxylic acid, ethyl ester
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1084802-21-0
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Ethyl 1H-1,2,3-triazole-5-carboxylate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=40594-98-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name ethyl 1H-1,2,3-triazole-4-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30423546
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name ethyl 1H-1,2,3-triazole-5-carboxylate
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Synthesis routes and methods

Procedure details

A mixture of ethyl 2-propynoate (4.13 ml) and trimethylsilyl azide (13.5 ml) was heated to 100° C. for 24 h. The cooled mixture was cautiously decomposed with methanol (50 ml) and evaporated in vacuo to give the title compound (5.7 g) as a white solid.
Quantity
4.13 mL
Type
reactant
Reaction Step One
Quantity
13.5 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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